Cas no 1240577-56-3 (4-Nitro-1-(pentan-2-yl)-1H-pyrazole)

4-Nitro-1-(pentan-2-yl)-1H-pyrazole is a nitro-substituted pyrazole derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a pentan-2-yl group at the 1-position and a nitro group at the 4-position, offering reactivity useful for further functionalization or as an intermediate in heterocyclic chemistry. The compound's nitro group enhances electrophilic properties, making it valuable for nucleophilic substitution or reduction reactions. Its moderate lipophilicity, imparted by the pentan-2-yl chain, may improve solubility in organic solvents. This pyrazole derivative is of interest in the development of agrochemicals, ligands, or bioactive molecules due to its tunable electronic and steric characteristics. Proper handling is advised due to potential sensitivity of the nitro group.

4-Nitro-1-(pentan-2-yl)-1H-pyrazole structure

1240577-56-3 structure

Product Name:4-Nitro-1-(pentan-2-yl)-1H-pyrazole

CAS No:1240577-56-3

MF:C₈H₁₃N₃O₂

MW:183.207721471786

MDL:MFCD16810748

CID:4690459

Update Time:2025-06-10

4-Nitro-1-(pentan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-Nitro-1-(pentan-2-yl)-1H-pyrazole
- MDL： MFCD16810748
- Inchi： 1S/C8H13N3O2/c1-3-4-7(2)10-6-8(5-9-10)11(12)13/h5-7H,3-4H2,1-2H3
- InChI Key： WYQQYZLVSOSLDE-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=NN(C=1)C(C)CCC)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 181
Topological Polar Surface Area: 63.6

4-Nitro-1-(pentan-2-yl)-1H-pyrazole Pricemore >>

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abcr	AB422827-1 g	4-Nitro-1-(pentan-2-yl)-1H-pyrazole	1240577-56-3		1g	€296.60	2022-03-02
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